Cas no 63238-66-4 (Benzoylhypaconine)

• Product Name: Benzoylhypaconine
• CAS No: 63238-66-4
• MF: C₃₁H₄₃NO₉
• MW: 573.6744
• CID: 829288
• PubChem ID: 71571448
• Update Time: 2025-06-11

Benzoylhypaconine Chemical and Physical Properties

Names and Identifiers

• Benzoylhypacoitine
• Benzoylhypaconine
• 1,4-Bis(2-methylstyryl)benzene
• Benzoylhypaconitine
• Benzoylmesaconine
• [(1S,2R,3R,4R,5R,6S,7S,8R,10R,13S,16S,17R,18R)-5,7,8-Trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl
• 63238-66-4
• [(2R,3R,4R,5R,6S,7S,8R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
• 1ST40292
• DA-51029
• [(2R,3R,4R,5R,6S,7S,8R,13S,17R)-5,7,8-Trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate

• MDL： MFCD01673481
• Inchi： 1S/C31H43NO9/c1-32-14-28(15-37-2)12-11-18(38-3)30-17-13-29(35)25(41-27(34)16-9-7-6-8-10-16)19(17)31(36,24(33)26(29)40-5)20(23(30)32)21(39-4)22(28)30/h6-10,17-26,33,35-36H,11-15H2,1-5H3/t17-,18+,19-,20?,21?,22-,23-,24+,25-,26+,28+,29-,30+,31-/m1/s1
• InChI Key： MDFCJNFOINXVSU-GKDGFMLWSA-N
• SMILES： O([H])[C@]12[C@]([H])([C@@]([H])([C@@]3([C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])[H])[C@]1([H])C2([H])C([H])([C@@]34[H])OC([H])([H])[H])OC([H])([H])[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 573.29400
• Monoisotopic Mass: 573.29378195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 573.7
• XLogP3: 0.3
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 663.6±55.0 °C at 760 mmHg
• Flash Point: 355.1±31.5 °C
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 127.15000
• LogP: 0.65430

Benzoylhypaconine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Benzoylhypaconine

Comprehensive Overview of Benzoylhypaconine (CAS No. 63238-66-4): Properties, Applications, and Research Insights

Benzoylhypaconine (CAS No. 63238-66-4) is a naturally occurring alkaloid derivative, primarily found in certain plant species of the Aconitum genus. This compound has garnered significant attention in recent years due to its unique chemical structure and potential pharmacological properties. Researchers and industries are increasingly exploring its applications in natural product chemistry, traditional medicine, and biomedical research. The growing interest in plant-derived bioactive compounds has further propelled studies on Benzoylhypaconine, making it a subject of interest for both academic and commercial sectors.

The molecular structure of Benzoylhypaconine features a benzoyl ester group attached to the hypaconine backbone, which contributes to its distinct physicochemical properties. This structural motif is shared with other alkaloids like aconitine and mesaconitine, though Benzoylhypaconine exhibits unique solubility and stability characteristics. Analytical techniques such as HPLC and mass spectrometry are commonly employed to identify and quantify this compound in complex matrices. Its CAS No. 63238-66-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature.

In the context of traditional herbal medicine, Benzoylhypaconine is often discussed alongside other Aconitum alkaloids for its historical use in pain management and anti-inflammatory applications. Modern studies have investigated its interactions with ion channels and neurotransmitter receptors, though rigorous clinical validation remains ongoing. The compound’s mechanism of action is a frequent topic in pharmacology forums, with users often searching for terms like "Benzoylhypaconine effects" or "63238-66-4 uses." These queries reflect public curiosity about its therapeutic potential and safety profile.

From an industrial perspective, Benzoylhypaconine is utilized in phytochemical standardization and as a reference standard in quality control laboratories. Its inclusion in herbal extract formulations requires precise quantification to ensure consistency and efficacy. The demand for high-purity Benzoylhypaconine (CAS No. 63238-66-4) has risen alongside the expansion of the nutraceutical and cosmeceutical markets, where natural ingredients are highly valued. Companies often highlight its presence in product descriptions to appeal to consumers seeking plant-based alternatives.

Recent advancements in green extraction technologies have optimized the isolation of Benzoylhypaconine from raw plant materials, reducing environmental impact while improving yield. Sustainability-focused research aligns with global trends toward eco-friendly production, a topic frequently searched in conjunction with natural compounds. Additionally, the compound’s stability under varying pH and temperature conditions is a key consideration for formulators, as addressed in studies tagged with "63238-66-4 stability" or "Benzoylhypaconine degradation."

In summary, Benzoylhypaconine (CAS No. 63238-66-4) represents a fascinating intersection of traditional knowledge and modern science. Its applications span from pharmaceutical research to consumer health products, driven by evolving consumer preferences and scientific inquiry. As interest in bioactive plant compounds continues to grow, Benzoylhypaconine remains a compound of significant relevance and promise.